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Zn(II) aetiopurpurin Zn(II) aetiopurpurin
Brand Name: Vulcanchem
CAS No.: 113031-38-2
VCID: VC0037963
InChI: InChI=1S/C37H43N4O2.Zn/c1-10-23-19(6)29-17-33-25(12-3)21(8)34(40-33)26-15-27(36(42)43-14-5)37(13-4)22(9)30(41-35(26)37)18-32-24(11-2)20(7)28(39-32)16-31(23)38-29;/h15-18,22H,10-14H2,1-9H3,(H-,38,39,40,41,42);/q-1;+2/p-1
SMILES: CCC1=C(C2=CC3=NC(=CC4=C(C(=C([N-]4)C5=CC(=C([O-])OCC)C6(C5=NC(=CC1=N2)C6C)CC)C)CC)C(=C3CC)C)C.[Zn+2]
Molecular Formula: C37H42N4O2Zn
Molecular Weight: 640.1 g/mol

Zn(II) aetiopurpurin

CAS No.: 113031-38-2

Main Products

VCID: VC0037963

Molecular Formula: C37H42N4O2Zn

Molecular Weight: 640.1 g/mol

Zn(II) aetiopurpurin - 113031-38-2

CAS No. 113031-38-2
Product Name Zn(II) aetiopurpurin
Molecular Formula C37H42N4O2Zn
Molecular Weight 640.1 g/mol
IUPAC Name zinc;ethoxy-(5,11,16,21-tetraethyl-12,17,22,26-tetramethyl-7,24,25-triaza-23-azanidahexacyclo[18.2.1.15,8.110,13.115,18.02,6]hexacosa-1(22),2,6,8,10(25),11,13,15(24),16,18,20-undecaen-4-ylidene)methanolate
Standard InChI InChI=1S/C37H43N4O2.Zn/c1-10-23-19(6)29-17-33-25(12-3)21(8)34(40-33)26-15-27(36(42)43-14-5)37(13-4)22(9)30(41-35(26)37)18-32-24(11-2)20(7)28(39-32)16-31(23)38-29;/h15-18,22H,10-14H2,1-9H3,(H-,38,39,40,41,42);/q-1;+2/p-1
Standard InChIKey YRNBDJIIWYRJFX-UHFFFAOYSA-M
Isomeric SMILES CCC1=C(C2=CC3=NC(=CC4=C(C(=C([N-]4)C5=C/C(=C(\[O-])/OCC)/C6(C5=NC(=CC1=N2)C6C)CC)C)CC)C(=C3CC)C)C.[Zn+2]
SMILES CCC1=C(C2=CC3=NC(=CC4=C(C(=C([N-]4)C5=CC(=C([O-])OCC)C6(C5=NC(=CC1=N2)C6C)CC)C)CC)C(=C3CC)C)C.[Zn+2]
Canonical SMILES CCC1=C(C2=CC3=NC(=CC4=C(C(=C([N-]4)C5=CC(=C([O-])OCC)C6(C5=NC(=CC1=N2)C6C)CC)C)CC)C(=C3CC)C)C.[Zn+2]
Synonyms Zn(II) aetiopurpurin
ZnET2
PubChem Compound 133972
Last Modified Nov 11 2021
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